Cas no 1207030-97-4 (3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide)

• Product Name: 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide
• CAS No: 1207030-97-4
• MF: C₁₈H₂₀N₆O
• MW: 336.391002655029
• CID: 6375086
• PubChem ID: 45502414
• Update Time: 2025-11-01

3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide
• 3-phenyl-N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]propanamide
• 3-phenyl-N-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)propanamide
• VU0647186-1
• 1207030-97-4
• F5559-0198
• N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-phenylpropanamide
• AKOS024513553

• Inchi： 1S/C18H20N6O/c25-18(8-7-15-5-2-1-3-6-15)20-11-10-19-16-13-17(22-14-21-16)24-12-4-9-23-24/h1-6,9,12-14H,7-8,10-11H2,(H,20,25)(H,19,21,22)
• InChI Key： PROSLALDAKKTRK-UHFFFAOYSA-N
• SMILES： C(NCCNC1=CC(N2C=CC=N2)=NC=N1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 336.16985928g/mol
• Monoisotopic Mass: 336.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide

3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide (CAS No. 1207030-97-4): A Multifunctional Scaffold in Modern Medicinal Chemistry

3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide (CAS No. 1207030-97-4) is a structurally complex molecule that has attracted significant attention in the field of medicinal chemistry due to its unique pyrazolylpyrimidine core and aryl-alkylamide linkage. This compound represents a novel class of heterocyclic amides that have demonstrated promising bioactivity in recent preclinical studies. The pyrazolylpyrimidine moiety, a well-known structural motif in pharmaceuticals, is renowned for its ability to modulate various biological targets, including tyrosine kinase receptors, histone deacetylases, and ion channels. The phenyl-substituted propanamide chain, on the other hand, contributes to the molecule's lipophilicity and receptor affinity, making it a versatile scaffold for drug discovery.

Recent advances in computational chemistry and molecular docking studies have provided critical insights into the binding mechanism of 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide with its biological targets. According to a 2023 study published in Journal of Medicinal Chemistry, the pyrazolylpyrimidine ring forms multiple hydrogen bonds with key residues in the ATP-binding pocket of EGFR kinase, while the phenyl-substituted propanamide group interacts with hydrophobic regions of the receptor through π-π stacking. These interactions are believed to enhance the compound's selectivity and inhibitory potency compared to first-generation tyrosine kinase inhibitors.

The heterocyclic amide structure of 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide also exhibits interesting metabolic stability characteristics. A comparative analysis conducted by the Structural Biology Group at the University of Cambridge in 2022 revealed that the pyrazolylpyrimidine core significantly reduces the molecule's susceptibility to cytochrome P450-mediated oxidation, a common metabolic pathway for drug degradation. This property is crucial for extending the half-life of the compound in vivo, which is a key consideration in the design of prolonged-release formulations.

One of the most intriguing applications of 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide is its potential as a modulator of the Nrf2-Keap1 pathway. A groundbreaking study published in Free Radical Biology and Medicine (2023) demonstrated that the pyrazolylpyrimidine moiety acts as a Keap1 inhibitor, thereby enhancing the nuclear translocation of Nrf2 and upregulating the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1). This dual functionality as both an antioxidant agent and a tyrosine kinase inhibitor positions the compound as a potential candidate for treating oxidative stress-related diseases such as chronic obstructive pulmonary disease (COPD) and neurodegenerative disorders.

The aryl-alkylamide linkage in 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide also plays a critical role in its pharmacokinetic profile. In a 2023 in vivo study conducted on rodent models, the compound exhibited excellent oral bioavailability (approximately 85%) and a high plasma protein binding affinity (>90%), which is advantageous for maintaining therapeutic concentrations in target tissues. However, the study also highlighted the need for formulation optimization to mitigate potential hepatotoxicity observed at high doses, suggesting the importance of structure-activity relationship (SAR) studies for further refinement.

Recent computational modeling efforts have focused on optimizing the electronic distribution of 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide to enhance its target specificity. Researchers at MIT's Broad Institute have proposed substituting the phenyl group with fluorinated aromatic rings to improve hydrophobic interactions with ion channel subunits. This approach has shown promising results in molecular dynamics simulations, with modified analogs exhibiting up to a 30% increase in binding affinity for TRPV1 receptors, which are implicated in pain signaling pathways.

In the context of drug repurposing, 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide has shown unexpected antiviral activity against RNA viruses. A 2023 study published in Antiviral Research demonstrated that the compound inhibits the replication of SARS-CoV-2 by targeting the viral RNA-dependent RNA polymerase (RdRp). The pyrazolylpyrimidine core is believed to interfere with the template binding of RdRp, while the propanamide chain enhances the inhibitory effect through electrostatic interactions with conserved residues in the polymerase active site. These findings have sparked interest in exploring the compound as a lead candidate for developing antiviral therapeutics with broad-spectrum activity.

Looking ahead, the multifunctional nature of 3-phenyl-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)propanamide presents both opportunities and challenges. While its versatile pharmacological profile makes it an attractive drug candidate, the complexity of its biological activity necessitates careful dose optimization and toxicity profiling. Ongoing research is focused on developing prodrug strategies to improve solubility and targeted delivery, as well as combination therapies that leverage its pleiotropic effects in treating complex diseases such as cancer and autoimmune disorders.